N-(3-bromophenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3-bromophenyl)-1-[(4-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H14BrFN2O2/c20-14-3-1-4-16(11-14)22-18(24)17-5-2-10-23(19(17)25)12-13-6-8-15(21)9-7-13/h1-11H,12H2,(H,22,24)
• InChI Key: SUUIBKFSFJJDKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NC(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)F
• Molecular Formula: C19H14BrFN2O2
• Molecular Weight: 401.2 g/mol

Description

N-(3-bromophenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as BFB-732, is a chemical compound that has been widely studied for its potential use in scientific research. BFB-732 is a dihydropyridine derivative that has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Met Kinase Inhibitor

A study discovered that substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides are potent and selective Met kinase inhibitors. Such compounds, including analogues similar to N-(3-bromophenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, demonstrated significant in vivo efficacy and were advanced into phase I clinical trials (Schroeder et al., 2009).

Inhibition of Plasmodium falciparum Enoyl-ACP Reductase

Bromo-benzothiophene carboxamide derivatives, which are structurally related to N-(3-bromophenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, have been identified as inhibitors of Plasmodium enoyl-ACP reductase (PfENR), making them potential candidates for antimalarial drugs (Banerjee et al., 2011).

Orexin-1 Receptor Antagonism

Studies on selective orexin-1 receptor antagonists, which include derivatives of dihydropyridine-3-carboxamides, suggest a role in modulating compulsive food consumption and eating disorders. This implies potential therapeutic applications in addressing binge eating and related conditions (Piccoli et al., 2012).

Radiotracer Development

The synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide demonstrates the use of fluorine substitution in developing radiotracers for positron emission tomography (PET) imaging. This has implications for imaging studies in neuroscience and cancer research (Katoch-Rouse & Horti, 2003).

HIV Integrase Inhibition

Compounds such as N-(4-fluorobenzyl)-5-hydroxy-1-methyl-2-(4-methylmorpholin-3-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxamide have been extensively studied for their potential to inhibit HIV integrase, a key enzyme in the replication of HIV. This positions such compounds as potential therapeutic agents in the treatment of HIV/AIDS (Monteagudo et al., 2007).